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Compound of Interest

Compound Name: 4-Bromo-2,6-dichlorobenzonitrile

Cat. No.: B1282827 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 4-Bromo-2,6-dichlorobenzonitrile (CAS

No. 99835-27-5) is readily available. The following information is synthesized from data for

structurally similar compounds, including 4-Bromo-2-chlorobenzonitrile and 2,6-

Dichlorobenzonitrile. It is imperative to handle this chemical with extreme caution, assuming it

possesses a high degree of toxicity.

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling 4-Bromo-2,6-dichlorobenzonitrile in

a laboratory setting. Researchers, scientists, and drug development professionals should use

this as a foundational document for ensuring their safety.

Hazard Profile and Classification
Based on analogous compounds, 4-Bromo-2,6-dichlorobenzonitrile is anticipated to be

highly hazardous. The primary risks include acute toxicity if ingested, inhaled, or in contact with

skin, as well as severe irritation to the skin and eyes.[1][2][3][4][5]
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Hazard Classification Anticipated Risk Primary Precaution

Acute Toxicity (Oral, Dermal,

Inhalation)

Category 3: Toxic if swallowed,

in contact with skin, or if

inhaled.[2][5]

All handling must be

conducted in a certified

chemical fume hood.[4]

Appropriate Personal

Protective Equipment (PPE) is

mandatory.[1][2][4]

Skin Corrosion/Irritation
Category 2: Causes skin

irritation.[1][3]

Wear chemical-resistant

gloves (double-gloving

recommended) and a lab coat.

[1][2]

Serious Eye Damage/Irritation
Category 2: Causes serious

eye irritation.[1][3]

Wear chemical splash goggles

or a face shield.[1]

Aquatic Toxicity
Likely toxic to aquatic life with

long-lasting effects.[6]

Prevent release into the

environment. All waste must be

treated as hazardous.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical. The following table outlines the minimum required

PPE for handling 4-Bromo-2,6-dichlorobenzonitrile.
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Body Part Required PPE
Specifications and
Rationale

Hands Double-gloved Nitrile gloves

Nitrile provides good

resistance to a range of

chemicals.[6] Double-gloving

provides an extra layer of

protection against tears and

contamination.

Eyes/Face
Chemical splash goggles and

face shield

Provides protection against

splashes and airborne

particles.

Body Chemical-resistant lab coat
Protects skin and personal

clothing from contamination.

Respiratory
Use within a certified chemical

fume hood

A fume hood is the primary

engineering control to prevent

inhalation of dust or vapors.

For situations where a hood is

not feasible (e.g., large-scale

transfers), a full-face respirator

with appropriate cartridges

should be used after a formal

risk assessment.[1]

Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure risk.

Preparation:

Designate a specific area within a chemical fume hood for the handling of 4-Bromo-2,6-
dichlorobenzonitrile.

Ensure that an eyewash station and safety shower are readily accessible and have been

recently tested.[7]
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Prepare all necessary equipment and reagents before handling the compound.

Verify that a designated, labeled "Halogenated Organic Waste" container is available.[8]

Handling:

Don all required PPE before entering the designated handling area.

Conduct all manipulations of the solid compound or its solutions within the chemical fume

hood.

Avoid the formation of dust.[1][4][9]

Use dedicated spatulas and glassware.

Keep containers tightly sealed when not in use.[1][2]

Post-Handling:

Decontaminate all surfaces and equipment after use.

Carefully remove and dispose of gloves in the designated hazardous waste stream.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Incident Emergency Protocol

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with copious

amounts of soap and water for at least 15

minutes.[3][4][6] Seek immediate medical

attention.[2][3][4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3][4] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air.[2][3][4] If

breathing is difficult or has stopped, provide

artificial respiration.[6] Seek immediate medical

attention.[2][5]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[2][5] Seek immediate medical attention.

[2][5]

Minor Spill

Restrict access to the area. Wearing appropriate

PPE, cover the spill with an inert absorbent

material (e.g., vermiculite, sand).[1] Carefully

sweep or scoop the material into a designated

hazardous waste container.[9] Decontaminate

the spill area.

Major Spill

Evacuate the laboratory immediately. Alert

others in the vicinity and notify your institution's

Environmental Health and Safety (EHS)

department. Prevent entry to the area.

Disposal Plan
4-Bromo-2,6-dichlorobenzonitrile and any materials contaminated with it must be disposed

of as hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14986~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:01:29~~2%206-Dichlorobenzonitrile~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL10602~~PDF~~MTR~~CGV4~~EN~~2025-10-25%2006:55:37~~4-Bromo-2-chlorobenzonitrile~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14986~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2015:01:29~~2%206-Dichlorobenzonitrile~~
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.tcichemicals.com/IN/en/p/B4241
https://www.fishersci.be/store/msds?partNumber=11332886&countryCode=BE&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.tcichemicals.com/IN/en/p/B4241
https://www.sigmaaldrich.com/US/en/sds/aldrich/242489
https://www.tcichemicals.com/IN/en/p/B4241
https://store.apolloscientific.co.uk/storage/msds/OR48257_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10602&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1282827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Procedure

Solid Chemical
Collect in a clearly labeled, sealed container

designated for "Halogenated Organic Waste."[8]

Contaminated Labware (e.g., gloves, pipette

tips, paper towels)

Place in a sealed bag or container, also labeled

as "Halogenated Organic Waste."

Solutions

Collect in a sealed, labeled container for

"Halogenated Organic Liquid Waste." Do not

mix with other waste streams unless

compatibility has been confirmed.

All waste must be disposed of through your institution's hazardous waste management

program.[6][7][9] Do not discharge to drains or sewers.[1][2]

Safe Handling Workflow
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Caption: Workflow for safely handling 4-Bromo-2,6-dichlorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

